Cas no 141399-95-3 (Benzo[b]thiophen-3(2H)-one, 5-hexyl-)
141399-95-3 structure
Product Name:Benzo[b]thiophen-3(2H)-one, 5-hexyl-
CAS No:141399-95-3
MF:C14H18OS
MW:234.357122898102
CID:1306522
Update Time:2024-08-03
Benzo[b]thiophen-3(2H)-one, 5-hexyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophen-3(2H)-one, 5-hexyl-
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- Inchi: 1S/C14H18OS/c1-2-3-4-5-6-11-7-8-14-12(9-11)13(15)10-16-14/h7-9H,2-6,10H2,1H3
- InChI Key: GIVAGUHQHMBHBN-UHFFFAOYSA-N
- SMILES: C12=CC=C(CCCCCC)C=C1C(=O)CS2
Computed Properties
- Exact Mass: 234.10794
Experimental Properties
- Density: 1.098±0.06 g/cm3(Predicted)
- Boiling Point: 368.2±42.0 °C(Predicted)
- PSA: 17.07
Benzo[b]thiophen-3(2H)-one, 5-hexyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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